Cas no 1807024-60-7 (5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol
• CAS No: 1807024-60-7
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4873174
• Update Time: 2025-10-29

5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol

• Inchi： 1S/C8H6F2N2O2/c9-8(10)6-5(3-13)7(14)4(1-11)2-12-6/h2,8,13H,3H2,(H,12,14)
• InChI Key： CJDNYISQHMSWHZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(C(C#N)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0.4
• Topological Polar Surface Area: 73.1

Additional information on 5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol

5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS No. 1807024-60-7): A Comprehensive Overview

The compound 5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol, identified by the CAS registry number 1807024-60-7, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in different fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also contribute to the sustainability of chemical processes, aligning with current global trends toward greener chemistry.

The molecular structure of 5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol is characterized by a pyridine ring substituted with a cyano group at position 5, a difluoromethyl group at position 2, a hydroxyl group at position 4, and a methanol group at position 3. This arrangement of functional groups imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various applications.

In the pharmaceutical industry, this compound has shown promise as a lead molecule in drug discovery programs targeting specific enzymes and receptors. For instance, recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The presence of the cyano and difluoromethyl groups enhances its binding affinity to target proteins, while the hydroxyl and methanol groups contribute to its solubility and bioavailability.

Beyond pharmacology, 5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol has also been explored in materials science for its role in synthesizing advanced polymers and coatings. Its ability to act as a versatile building block in polymer chemistry has been highlighted in recent research, where it was used to create stimuli-responsive materials that can change properties under external conditions such as temperature or pH changes.

Environmental applications are another area where this compound has garnered attention. Studies have shown that it can serve as an effective precursor for biodegradable plastics, contributing to solutions for global plastic pollution challenges. The incorporation of fluorinated groups into its structure enhances its thermal stability while maintaining biodegradability under specific conditions.

In terms of safety and toxicity profiles, recent toxicological studies have provided insights into the safe handling of this compound. While it exhibits low acute toxicity in animal models, long-term exposure studies are ongoing to fully assess its potential risks to human health and the environment.

The synthesis of 5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these processes by employing novel catalysts and reaction media, significantly reducing production costs and improving scalability.

Looking ahead, the versatility of this compound opens up numerous avenues for future research. Potential areas include exploring its role in bioconjugation chemistry for drug delivery systems, investigating its use in enantioselective catalysis, and developing it as a component in advanced electronic materials such as organic semiconductors.

In conclusion, 5-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS No. 1807024-60-7) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, coupled with advancements in synthetic methodologies and application-oriented research, position it as a key player in driving innovation across industries.